Cas no 1806074-97-4 (Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806074-97-4
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4874322
• Update Time: 2025-06-08

Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-7(19)4-5-3-6(11(15,16)17)18-9(12)8(5)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： FFLBAVCYCTYKPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate

Research Briefing on Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate (CAS: 1806074-97-4)

Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate (CAS: 1806074-97-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its multiple fluorine substitutions, exhibits remarkable chemical stability and biological activity, making it a valuable intermediate in the synthesis of novel pesticides and potential therapeutic agents.

Recent studies have focused on the synthesis and optimization of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate, with particular emphasis on its role as a key building block for the development of next-generation agrochemicals. Researchers have reported improved synthetic routes that enhance yield and purity, thereby facilitating its application in large-scale production. The compound's structural features, including the chloro and trifluoromethyl groups, contribute to its efficacy in targeting specific biological pathways in pests.

In the pharmaceutical domain, preliminary investigations suggest that derivatives of this compound may possess bioactive properties, including antimicrobial and anti-inflammatory effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its potential as a scaffold for designing small-molecule inhibitors of bacterial enzymes. The results indicated moderate inhibitory activity against select bacterial strains, warranting further optimization and in vivo studies.

From a mechanistic perspective, the presence of fluorine atoms in Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate enhances its lipophilicity and metabolic stability, which are critical factors for both agrochemical and pharmaceutical applications. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to the pyridine core could further improve its biological performance. These findings are expected to guide future research efforts in this area.

Despite its promise, challenges remain in the practical application of this compound. Issues such as environmental persistence and potential toxicity to non-target organisms necessitate comprehensive risk assessments. Regulatory agencies are increasingly scrutinizing fluorinated compounds, and researchers must address these concerns through rigorous testing and the development of safer derivatives.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate represents a versatile and promising compound in both agrochemical and pharmaceutical research. Ongoing studies aim to unlock its full potential while mitigating associated risks. Future directions include exploring its utility in drug discovery, optimizing synthetic methodologies, and evaluating its environmental impact to ensure sustainable use.